Cas no 764-49-8 ((prop-2-en-1-ylsulfanyl)carbonitrile)
764-49-8 structure
Product Name:(prop-2-en-1-ylsulfanyl)carbonitrile
CAS No:764-49-8
MF:C4H5NS
MW:99.1541993618011
MDL:MFCD01680362
CID:563816
PubChem ID:69816
Update Time:2025-04-19
(prop-2-en-1-ylsulfanyl)carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- Thiocyanic acid,2-propen-1-yl ester
- ALLYL THIOCYANATE
- 3-Thiocyanato-1-propene
- 3-Thiocyanato-propen
- Allylrhodanid
- Allylthiocyanat
- Thiocyanic acid allyl
- Thiocyanic acid allyl ester
- thiocyanic acid,2-propenyl ester
- Thiocyansaeure-allylester
- (prop-2-en-1-ylsulfanyl)carbonitrile
- NS00042049
- 2-Propenyl thiocyanate, 9CI
- AKOS006279843
- Allylrhodanid [German]
- Allylthiocyanate
- prop-2-enyl thiocyanate
- EN300-3428770
- EINECS 212-126-5
- IFVYHJRLWCUVBB-UHFFFAOYSA-N
- 764-49-8
- Allylrhodamide
- Prop-2-en-1-yl thiocyanate
- BRN 1739294
- Thiocyanic acid, 2-propenyl ester
- 3-thiocyanatoprop-1-ene
- Thiocyanic acid, allyl ester
- DTXSID00870765
- CHEBI:183082
- allyliso thiocyanate
-
- MDL： MFCD01680362
- Inchi： 1S/C4H5NS/c1-2-3-6-4-5/h2H,1,3H2
- InChI Key： IFVYHJRLWCUVBB-UHFFFAOYSA-N
- SMILES： S(C#N)CC=C
Computed Properties
- Exact Mass: 99.01430
- Monoisotopic Mass: 99.014
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 2
- Complexity: 78.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.1A^2
- XLogP3: 1.6
Experimental Properties
- Density: 1.0560
- Boiling Point: 161°C
- Flash Point: 51.8°C
- Refractive Index: 1.5306 (estimate)
- PSA: 49.09000
- LogP: 1.38668
(prop-2-en-1-ylsulfanyl)carbonitrile Security Information
- Storage Condition：The warehouse is ventilated and dry at low temperature, and stored separately from food raw materials
(prop-2-en-1-ylsulfanyl)carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-3428770-1g |
(prop-2-en-1-ylsulfanyl)carbonitrile |
764-49-8 | 93% | 1g |
$614.0 | 2023-09-03 | |
| Enamine | EN300-3428770-5g |
(prop-2-en-1-ylsulfanyl)carbonitrile |
764-49-8 | 93% | 5g |
$1779.0 | 2023-09-03 | |
| Enamine | EN300-3428770-10g |
(prop-2-en-1-ylsulfanyl)carbonitrile |
764-49-8 | 93% | 10g |
$2638.0 | 2023-09-03 | |
| Enamine | EN300-3428770-0.05g |
(prop-2-en-1-ylsulfanyl)carbonitrile |
764-49-8 | 93% | 0.05g |
$135.0 | 2023-09-03 | |
| Enamine | EN300-3428770-0.1g |
(prop-2-en-1-ylsulfanyl)carbonitrile |
764-49-8 | 93% | 0.1g |
$202.0 | 2023-09-03 | |
| Enamine | EN300-3428770-0.25g |
(prop-2-en-1-ylsulfanyl)carbonitrile |
764-49-8 | 93% | 0.25g |
$289.0 | 2023-09-03 | |
| Enamine | EN300-3428770-0.5g |
(prop-2-en-1-ylsulfanyl)carbonitrile |
764-49-8 | 93% | 0.5g |
$480.0 | 2023-09-03 | |
| Enamine | EN300-3428770-1.0g |
(prop-2-en-1-ylsulfanyl)carbonitrile |
764-49-8 | 93% | 1g |
$614.0 | 2023-06-03 | |
| Enamine | EN300-3428770-2.5g |
(prop-2-en-1-ylsulfanyl)carbonitrile |
764-49-8 | 93% | 2.5g |
$1202.0 | 2023-09-03 | |
| Enamine | EN300-3428770-5.0g |
(prop-2-en-1-ylsulfanyl)carbonitrile |
764-49-8 | 93% | 5g |
$1779.0 | 2023-06-03 |
(prop-2-en-1-ylsulfanyl)carbonitrile Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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